Borax
Cat. No.:
B076245
CAS No.:
12447-40-4
M. Wt:
381.4 g/mol
InChI Key:
CDMADVZSLOHIFP-UHFFFAOYSA-N
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Overview
Description
Borax, also known as this compound, is a useful research compound. Its molecular formula is B4O7Na2. 10H2O and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as in water, 5.93x10+4 mg/l at 25 °c3.17 g/100 g water at 25 °c1 g/16 ml in water; 1 g/0.6 ml boiling water; 1 g/1 ml glycerol; insoluble in alcoholinsoluble in ethanol0.60 g/100 g acetonesolubility in water, g/100ml at 20 °c: 5.16%. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Boron Compounds - Boric Acids - Borates - Supplementary Records. The United Nations designated GHS hazard class pictogram is Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Safer Chemical Classes -> Yellow triangle - The chemical has met Safer Choice Criteria for its functional ingredient-class, but has some hazard profile issues. However, this does not mean our product can be used or applied in the same or a similar way.
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Properties
IUPAC Name |
disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane;decahydrate |
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InChI |
InChI=1S/B4O7.2Na.10H2O/c5-1-7-3-9-2(6)10-4(8-1)11-3;;;;;;;;;;;;/h;;;10*1H2/q-2;2*+1;;;;;;;;;; |
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InChI Key |
CDMADVZSLOHIFP-UHFFFAOYSA-N |
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Canonical SMILES |
B1(OB2OB(OB(O1)O2)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Na+].[Na+] |
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Molecular Formula |
B4O7Na2. 10H2O, B4H20Na2O17 |
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DSSTOX Substance ID |
DTXSID701014356 |
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Molecular Weight |
381.4 g/mol |
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Physical Description |
Dry Powder; NKRA; Other Solid; Pellets or Large Crystals, White, odorless, crystalline solid; Becomes anhydrous at 608 degrees F; [NIOSH], WHITE CRYSTALS OR CRYSTALLINE POWDER., White, odorless, crystalline solid., White, odorless, crystalline solid. [herbicide] [Note: Becomes anhydrous at 608 °F.] |
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Boiling Point |
608 °F |
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Solubility |
Aqueous solution is alkaline to litmus and phenolphthalein; pH about pH = 9.5, At 100 °C loses 5H2O; at 150 °C loses 9H2O; becomes anhydrous at 320 °C; borax dissolves many metallic oxides when fused with them, In water, 5.93X10+4 mg/L at 25 °C, 3.17 g/100 g water at 25 °C, 1 g/16 mL in water; 1 g/0.6 mL boiling water; 1 g/1 mL glycerol; insoluble in alcohol, Insoluble in ethanol, 0.60 g/100 g acetone, Solubility in water, g/100ml at 20 °C: 5.1, 6% |
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Density |
1.73 g/cu cm, Relative density (water = 1): 1.7, 1.73 |
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Vapor Pressure |
Approximately 0 mm Hg, 0 mmHg (approx) |
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Color/Form |
White, monoclinic crystals, Hard crystals, granules or crystalline powder; efflorescent in dry air, the crystals often being coated with white powder, Crystalline granules or crystalline powder, White, crystalline solid [Note: Becomes anhydrous at 608 degrees F] | |
CAS No. |
1303-96-4, 1313726-63-4, 71377-02-1 |
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Melting Point |
75 °C (decomposes), 167 °F |
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